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Compound of Interest

Compound Name: Allylthiourea

Cat. No.: B1665245

Essential Safety and Handling Guide for
Allylthiourea

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of Allylthiourea, including detailed
operational and disposal plans.

Chemical Profile and Hazards

Allylthiourea, also known as Thiosinamine, is a white to off-white crystalline solid.[1][2] It is
classified as toxic if swallowed.[3][4][5] While the full toxicological properties have not been
completely investigated, it may cause skin, eye, and respiratory tract irritation.

Quantitative Toxicity Data

For a clear understanding of the acute toxicity of Allylthiourea, the following data is available:

Toxicity Data Value Species Reference

LD50 (Oral) 200 mg/kg Rat

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type

Equipment Specification

Source

Eye/Face Protection

Chemical safety goggles or
glasses compliant with OSHA's
29 CFR 1910.133 or European
Standard EN166.

Skin Protection

Appropriate protective gloves
and clothing to prevent skin

exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced. A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be

followed.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Allylthiourea is crucial for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area in a tightly closed container.
Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be locked up or accessible only to qualified personnel.
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2. Handling:

 All handling should be conducted in a chemical fume hood.

o Use adequate general or local exhaust ventilation to keep airborne concentrations low.
e Avoid the formation of dust.

e Do not breathe dust, vapor, mist, or gas.

e Avoid contact with eyes, skin, and clothing.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the handling area.

3. Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.
e This material and its container must be disposed of as hazardous waste.
e Do not allow the chemical to enter drains or waterways.

o Contaminated packaging should be handled in the same way as the substance itself.

Emergency Response Plan

Immediate and appropriate action during an emergency is critical.

1. Spills:

o Evacuate personnel from the affected area.

o Wear appropriate personal protective equipment as outlined in the PPE section.

e Clean up spills immediately.
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o For solid spills, sweep up the material and place it into a suitable container for disposal.
Avoid generating dust.

» Ventilate the area of the spill.
2. Fire:

 In case of a fire, wear a self-contained breathing apparatus (SCBA) with a full facepiece
operated in pressure-demand or other positive pressure mode and full protective gear.

o Suitable extinguishing media include water spray, dry chemical, carbon dioxide, or
appropriate foam.

o During a fire, irritating and highly toxic gases such as nitrogen oxides, carbon monoxide,
sulfur oxides, and carbon dioxide may be generated.

3. Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get immediate medical attention.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

Visual Workflow for Safe Handling of Allylthiourea
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Caption: Workflow for the safe handling of Allylthiourea.

Emergency Response Logic
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Caption: Decision-making flow for Allylthiourea emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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